Cas no 2228686-27-7 (tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate
• CAS No: 2228686-27-7
• MF: C₁₇H₃₄N₂O₂
• MW: 298.464065074921
• CID: 6301936
• PubChem ID: 165622362
• Update Time: 2025-10-23

tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate
• EN300-1884130
• 2228686-27-7
• tert-butyl N-[3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropyl]carbamate

• Inchi： 1S/C17H34N2O2/c1-15(2,3)21-14(20)19-12-17(6,11-18)13-7-9-16(4,5)10-8-13/h13H,7-12,18H2,1-6H3,(H,19,20)
• InChI Key： BCIRKFZBJQNXFL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 298.262028332g/mol
• Monoisotopic Mass: 298.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate (CAS No. 2228686-27-7)

Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate (CAS No. 2228686-27-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The molecular structure incorporates several key functional groups, including an amino group, a carbamate moiety, and a tert-butyl substituent, which contribute to its reactivity and potential applications in synthetic chemistry.

The synthesis of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of the 4,4-dimethylcyclohexyl side chain adds a layer of complexity to the synthesis, necessitating advanced catalytic systems and purification techniques. Recent advancements in asymmetric synthesis have enabled more efficient production methods for this compound, leveraging chiral auxiliaries or catalysts to enhance enantioselectivity and minimize byproduct formation.

In the realm of pharmaceutical research, Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate has been explored as a precursor for biologically active molecules. Its structural features make it a versatile building block for designing molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and interacting with biological targets. The tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinities in drug design.

Recent studies have highlighted the utility of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate in the development of novel carbamate-based drugs. Carbamate functionalities are well-known for their ability to form stable hydrogen bonds with biological targets, making them valuable in creating potent and selective pharmacophores. Researchers have utilized this compound to synthesize analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These advancements underscore the importance of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate as a key intermediate in drug discovery pipelines.

The structural complexity of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate also makes it an interesting candidate for studying molecular interactions at the atomic level. Computational chemistry approaches have been employed to model the binding modes of this compound with various biological targets. These simulations provide insights into how structural modifications can influence binding affinity and selectivity, guiding the design of next-generation therapeutics. The integration of experimental data with computational methods has been crucial in elucidating the mechanistic aspects of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate's interactions.

From a synthetic chemistry perspective, the incorporation of bulky groups like the tert-butyl moiety and the 4,4-dimethylcyclohexyl side chain offers advantages in stabilizing reactive intermediates during synthesis. This stability is particularly beneficial when dealing with sensitive functional groups such as amines and carbamates. Recent innovations in synthetic methodologies have allowed for more efficient transformations involving these groups, reducing unwanted side reactions and improving overall yields. Such advancements are critical for scaling up production processes and ensuring cost-effective manufacturing.

The pharmaceutical industry continues to leverage innovative approaches to optimize the synthesis and application of Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate. Green chemistry principles have been increasingly adopted to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Additionally, biocatalytic methods are being explored as alternatives to traditional chemical synthesis, offering a more environmentally friendly approach to producing complex molecules like this one.

In conclusion,Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropylcarbamate (CAS No. 2228686-27-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Ongoing research continues to uncover new possibilities for its use in drug development and molecular modeling. As synthetic methodologies evolve and computational tools become more sophisticated,Tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)-2-methylpropilcarbamate is poised to play an increasingly important role in shaping the future of medicinal chemistry.